To identify wild and cultivated Gastrodia elata quickly and accurately, this study is the first to apply three-dimensional correlation spectroscopy (3DCOS) images combined with deep learning models to the identification of G. elata. The spectral data used for model building do not require any preprocessing, and the spectral data are converted into three-dimensional spectral images for model building. For large sample studies, the time cost is minimized. In addition, a partial least squares discriminant analysis (PLS-DA) model and a support vector machine (SVM) model are built for comparison with the deep learning model. The overall effect of the deep learning model is significantly better than that of the traditional chemometric models. The results show that the model achieves 100% accuracy in the training set, test set, and external validation set of the model built after 46 iterations without preprocessing the original spectral data. The sensitivity, specificity, and the effectiveness of the model are all 1. The results concluded that the deep learning model is more effective than the traditional chemometric model and has greater potential for application in the identification of wild and cultivated G. elata.

The objective of this study was to evaluate the antifungal effects of Zataria multiflora (ZEO) and Cinnamomum zeylanicum (CEO) essential oils in the vapor phase against Aspergillus flavus and Penicillium citrinum in vitro and cheese. The antifungal activities of the vapors of ZEO and CEO were assessed by determining the minimum inhibitory concentration (MIC), fractional inhibitory concentration (FIC) index, and inhibition zone diameters. Thymol (51.10%) and cinnamaldehyde (77.82%) were the main constituents of ZEO and CEO, respectively. The MIC values of the vapors of ZEO and CEO against A. flavus were 25 and 12.5 μL/L and against P. citrinum were 800 and 400 μL/L, respectively. The in vitro results showed that the combination of the vapor phases of ZEO and CEO could synergistically inhibit the growth of A. flavus (FIC index = 0.75). In the cheese, the growth of P. citrinum was entirely inhibited by the combination of ZEO and CEO vapors, even at very low concentrations (1/16 MIC). In conclusion, the vapor phases of ZEO and CEO showed the potential to be applied as effective natural antifungals and alternatives to synthetic preservatives in cheese.

Food allergy is the reaction of the immune system of the body that occurs after consuming specific foods. During specific physiological ages of pregnancy, women are more prone to different allergic reactions and mostly these reactions may prolong and have long-term effects. The hypersensitivity of different types of allergens is mainly linked with the adversity of reactions. The chances of suffering food allergies in women are greater than in men; women are usually more prone to get allergic to some foods during their specific physiological age of pregnancy. Food allergies are more common in pregnant women as every fifth pregnant woman is affected by some kind of allergy. The specific reasons and evidence of the causes of these food allergies during pregnancies have yet to be explored. A pregnant woman should take a balanced diet and avoid consuming known allergic foods to minimize the risk and complications. This review aimed to broaden the knowledge on food allergies during pregnancies, their onset in the babies, and to make it easy for pregnant women to cope with the complications caused by these food allergies. It also aimed to figure out the certain food that might be responsible for the onset of allergies in women during pregnancy and the effect of these allergies on their babies.

In recent years, consumers are increasingly attracted to nutraceuticals, an important part of food considered propitious for human health. Therefore, consumers are willingly switching to nutraceuticals and are ready to pay the premium price. This review aims to identify various factors that govern consumer purchasing of nutraceutical products. The outcomes presented in the review provide a closer understanding of consumer attitudes toward buying behavior and their impact on the growth of the global nutraceutical market. The nutraceutical market has been identified depending on the type of nutraceuticals, forms, and regions governing the nutraceutical market. Factors such as health consciousness, knowledge about a product, product availability, price, marketing strategies, and social factors influence consumers' actual buying behavior toward nutraceutical products. A mini survey in Mumbai city of India was conducted to add practical data to the review, and factors affecting consumers' willingness to buy nutraceutical products were identified. It was observed that the decision-making toward buying nutraceutical products was affected by gender, age, education level, and acculturation. It was also identified that the legislation governing nutraceuticals needs to be harmonized throughout many parts of the world, which restricts the growth of this sector to some extent. The findings elucidate that nutraceutical industries should overcome the regulatory barriers and focus on developing innovative products, which will keep current consumers intact and help increase the consumer base and thus expand the nutraceutical market globally.

Consumers have recently preferred food that is easy to make and of excellent quality, as well as food that is safe, natural, and minimally processed, but has a longer shelf life. Food deteriorates over time as a result of microbiological, chemical, or physical changes. Phytochemicals derived from medicinal and food plants have long been recognized for their biological activity to protect plants. These bioactivities are designed to increase the shelf life of food while inhibiting the growth of microorganisms. The use of natural plant food preservatives containing bioactive compounds as health-promoting agents is particularly intriguing. Furthermore, due to their effectiveness against food spoilage and foodborne pathogens, natural plant-origin antimicrobial compounds have been investigated as alternatives to synthetic antimicrobial compounds for preserving food quality. This review focused on the plant composition and properties that can be utilized as a natural food preservative, as well as the possibilities of using Mongolian medicinal plants.

The most recent advancements in food science and technology include cold sterilization of food and fresh-keeping packaging. Active packaging technology has received much interest due to the photocatalytic activity (PCA) of functional nanoparticles, including titanium dioxide (TiO2) and ferric oxide (Fe2O3). However, there are still significant concerns about the toxicity and safety of these functional nanoparticles. This review emphasizes the bacteriostatic and fresh-keeping properties of functional nanoparticles as well as their packaging strategies using the ultraviolet photo-catalysis effect. High-voltage electric field cold plasma (HVEF-CP) is the most innovative method of cold-sterilizing food. HVEF-CP sterilizes by producing photoelectrons, ions, and active free radicals on food media, which come into contact with the bacteria's surface and destroy their cells. Next, this review also assesses the photocatalytic activity and bacteriostasis kinetics of nanosized TiO2 and Fe2O3 in poultry, beef, and lamb. In addition, this review also emphasizes the importance of exploiting the complex interaction processes between TiO2 and Fe2O3, along with dietary components and their utilization in the fresh meat industry.

Some studies indicated that sugar-sweetened beverages (SSBs) were related to MetS risk, and others found no relationship between MetS and SSBs. Therefore, the present study aimed to investigate the relationship between healthy beverage index (HBI) and MetS in Iranian adults. This cross-sectional study was performed on baseline data FASA cohort. Out of 10,127 participants in the FASA cohort study, 8838 participants were included in this study. The National Cholesterol Education Program's Adult Treatment Panel (ATP) III was used for MetS definition. The HBI was calculated by a 125-item food frequency questionnaire with standard criteria. The association between HBI and MetS and its components was evaluated by univariate regression. Multivariate regression with the backward method was used for adjusting confounders. p < .05 was considered as statistically significant. Compared to the first quartile, it was observed that HBI in the last quartile was significantly related to lower odds of MetS in the multivariate analysis (odds ratio [OR] = 0.72; 95% confidence interval [CI]: 0.60–0.87, p < .001). Also, we observed a significant association between the last quartile of HBI with lower odds of high waist circumference (WC) (OR = 0.55; 95% CI: 0.45–0.67, p < .002). Our findings showed that the higher HBI score reduced MetS odds and WC. Therefore, to reduce the odds of MetS, a healthy pattern of beverage consumption, including drinking water, low-fat milk, unsweetened tea, and coffee, and reducing the consumption of SSB are recommended. More studies are needed to confirm the findings.

Sunflower is one of the most important oilseed plants in the world and its oil has nutritional and high economic value. Selection of high-yielding hybrids is important in sunflower breeding. In this regard, 11 new hybrids along with four cultivars were evaluated in a randomized complete block design with four replications during the 2018–2020 growing seasons. The phenological and agronomic traits including days to flowering, days to ripening, plant height, stem diameter, head diameter, seed number per head, thousand-seed weight, oil content, and seed yield were measured. In this study, the methods of genotype × trait (GT) and genotype × yield × trait biplot (GYT) were used to identify interrelationships between different traits and to select the best sunflower hybrids based on multiple traits. According to the results, GYT biplot method was more efficient compared to the GT biplot method. Considering both superiority index (SI) and GYT biplot, the genotypes G8, G11, G5, and G3 were superior in terms of agronomical attributes such as flowering and maturity times, stem and head diameter, plant height, thousand-seed weight, and seed number per head in close relationship with grain yield. Oil content of the hybrids G8, G11, G5, and G3 was 47.9%, 46.4%, 45.8%, and 46.3%, respectively. The results indicated that there is a potential for simultaneous genetic improvement of the characteristics (i.e., plant height, thousand-seed weight, seed number per head, early maturity) in sunflower. Overall, the GYT graphical biplot method provides a practical and efficient new approach for the identification of suitable hybrids according to the set of intended characteristics in sunflower improvement under multi-years or multi-locations.

This study investigated the physicochemical properties and polyphenol composition of extra virgin olive oils (EVOOs) extracted from three olive cultivars. The investigated cultivars were Arbequina, Koroneiki, and Manzanilla, grown in Olive Research Station in Rudbar county, Gilan province, Iran, at three ripening stages. Several parameters were analyzed, including peroxide and acidity values, unsaponifiable matter, oxidative stability, total aliphatic alcohols, fatty acids (FAs), sterols, and triacylglycerol composition. The results showed that as maturity increased, parameters such as oil content, acidity value, and iodine value, rise, while parameters including peroxide value, oxidative stability, aliphatic alcohols, and unsaponifiable matter decreased (p  .05). The MUFA/PUFA ratio and total sterol content declined during the olive ripening stages (p < .05). The triterpenes decreased in Arbequina and Koroneiki cultivars but increased in Manzanilla cultivar during the maturity stages. According to the data, oleuropein decreased while oleuropein aglycone, oxidized aldehyde, and hydroxylic form of oleuropein increased for all EVOOs during maturation. Apigenin, quercetin, ligstroside aglycone, aldehyde and hydroxylic form, ferulic acid, caffeic acid, and catechin decreased during the ripening of fruits (p < .05). The main triglycerides were triolein (OOO), palmitodiolein (POO), dioleolinolein (OOL), and palmitooleolinolein (PLO) in all EVOOs. In addition, the olive cultivar and harvesting date influence the physicochemical properties and polyphenol composition of EVOOs extracted from olive varieties grown in one region. In conclusion, the results can present helpful information to determine the optimum maturity stage for the investigated olive cultivars.

Food security is based on a variety of factors, including how well agricultural production is doing, how much food we import, how many people are employed in the food industry, what public policies are put in place to improve food production strategy and food security of the household. Food is important for human beings so that everyone can have enough of it. A lack of food in the long term can lead to people becoming hungry and starving, which can be dangerous. There are many ways to boost food production and improve self-sufficiency and food security. One way is to develop small-scale irrigation schemes. In this study, multistage sampling was used to collect data from 400 sample rural households, and results showed that age, family size, market information, and price of the product are significant at 1% significance level, along with the non-farm income, and irrigation participation at 5% significance level. It was also found that education is significant at 10% significance level. Governments and relevant parties need to work together to address the issues of food security by disseminating current data on the irrigation industry to boost the agricultural product, enhance irrigation facilities, and provide extension agents with training to increase the level of food security in the country.